2-[4-(propan-2-ylsulfamoyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[4-(propan-2-ylsulfamoyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H19F3N2O4S/c1-12(2)23-28(25,26)16-9-7-15(8-10-16)27-11-17(24)22-14-5-3-13(4-6-14)18(19,20)21/h3-10,12,23H,11H2,1-2H3,(H,22,24)
• InChI Key: ZBNJNGFXJQRJDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C18H19F3N2O4S
• Molecular Weight: 416.4 g/mol

Description

This compound is a derivative of phenoxy acetamide. It belongs to the class of sulfonamide compounds and has gained significant attention in scientific research due to its potential therapeutic applications.

Synthesis Analysis

The synthesis of this compound can be achieved through a multi-step process involving the reaction of 4-nitrophenol with isopropylamine to form 4-isopropylamino-phenol. This intermediate compound is then reacted with chloroacetic acid to produce 2-{4-[(isopropylamino)sulfonyl]phenoxy}-N-[4-(trifluoromethyl)phenyl]acetamide.

Molecular Structure Analysis

The molecular structure of this compound is based on the molecular framework of phenoxy acetamide and its derivatives. It includes an isopropylamino sulfonyl group attached to a phenoxy group, and a trifluoromethyl group attached to a phenyl group.

Mechanism of Action

The mechanism of action of this compound is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways involved in cell proliferation and inflammation. Studies have shown that this compound can inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Additionally, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.